4-(Propan-2-yloxy)-2,3-dihydro-1H-isoindole
CAS No.:
Cat. No.: VC17729793
Molecular Formula: C11H15NO
Molecular Weight: 177.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H15NO |
|---|---|
| Molecular Weight | 177.24 g/mol |
| IUPAC Name | 4-propan-2-yloxy-2,3-dihydro-1H-isoindole |
| Standard InChI | InChI=1S/C11H15NO/c1-8(2)13-11-5-3-4-9-6-12-7-10(9)11/h3-5,8,12H,6-7H2,1-2H3 |
| Standard InChI Key | JZULKJIKBHZHST-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)OC1=CC=CC2=C1CNC2 |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound features a 2,3-dihydro-1H-isoindole scaffold, a bicyclic system comprising a benzene ring fused to a five-membered nitrogen-containing ring. The propan-2-yloxy substituent (-OCH(CH3)2) is attached at the 4-position of the isoindole system. Key structural parameters include:
| Property | Value | Source |
|---|---|---|
| IUPAC Name | 4-propan-2-yloxy-2,3-dihydro-1H-isoindole | |
| Canonical SMILES | CC(C)OC1=CC=CC2=C1CNC2 | |
| InChI Key | JZULKJIKBHZHST-UHFFFAOYSA-N | |
| XLogP3 | 2.1 (predicted) |
The partial saturation of the isoindole ring reduces aromaticity compared to fully conjugated systems, influencing both reactivity and intermolecular interactions.
Spectroscopic Characterization
While experimental spectral data for this specific compound remains limited in public databases, analogous isoindole derivatives exhibit characteristic NMR signatures:
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1H NMR: Protons on the saturated ring typically resonate between δ 3.5–4.5 ppm (N-CH2), while aromatic protons appear in the δ 6.5–7.5 ppm range .
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13C NMR: The quaternary carbon bearing the propan-2-yloxy group is expected near δ 150 ppm, with saturated ring carbons between δ 40–60 ppm.
Synthetic Methodologies
Core Ring Formation
The 2,3-dihydro-1H-isoindole scaffold is commonly constructed via cyclization strategies. A representative protocol from recent literature involves:
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Phthalimide Alkylation: Reaction of potassium phthalimide with epichlorohydrin yields 2-(oxiran-2-ylmethyl)-1H-isoindole-1,3(2H)-dione (rac-3) .
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Epoxide Ring Opening: Treatment with HCl generates 2-(3-chloro-2-hydroxypropyl)-1H-isoindole-1,3(2H)-dione (rac-4) .
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Functionalization: Subsequent nucleophilic substitution introduces the propan-2-yloxy group via reaction with isopropyl alcohol under basic conditions.
Process Optimization
Key parameters influencing yield and purity:
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Temperature Control: Epoxide ring-opening reactions require strict maintenance at 0–5°C to minimize side reactions .
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Catalyst Selection: Lipase-catalyzed kinetic resolution (e.g., Amano PS-IM) enables enantioselective synthesis of chiral intermediates .
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Solvent Systems: Chloroform/methanol mixtures (3:1 v/v) optimize solubility during recrystallization.
Reactivity and Derivative Synthesis
Electrophilic Substitution
The electron-rich aromatic ring undergoes regioselective substitution:
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Nitration: Concentrated HNO3/H2SO4 at 0°C introduces nitro groups predominantly at the 5-position.
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Sulfonation: Oleum-mediated sulfonation yields water-soluble derivatives for pharmaceutical applications.
Reductive Transformations
Catalytic hydrogenation (H2/Pd-C) saturates the benzene ring, producing decahydroisoindole analogs with enhanced conformational flexibility.
Industrial and Research Applications
Pharmaceutical Intermediate
Serves as a precursor in the synthesis of:
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Antihypertensive Agents: Structural similarity to propranolol and metoprolol .
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Antipsychotic Drugs: Rigid bicyclic system mimics dopamine receptor pharmacophores.
Material Science Applications
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Coordination Polymers: The nitrogen lone pair coordinates to transition metals (Cu2+, Ni2+) to form porous frameworks.
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Photoresist Components: Derivatives with acrylate groups enable UV-curable coatings for microelectronics.
Future Research Directions
Enantioselective Synthesis
Development of asymmetric catalytic methods to access chiral non-racemic forms for:
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Stereospecific Drug Design: Targeting adrenergic receptor subtypes .
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Chiral Stationary Phases: HPLC phases for separation of bioactive enantiomers.
Computational Modeling
QSPR studies to correlate substituent effects with:
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Bioavailability: Machine learning models predicting intestinal absorption.
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Protein Binding: Molecular dynamics simulations of serum albumin interactions.
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